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Abstract

This technical guide provides a comprehensive overview of the current understanding of the
solubility of diisopropyl sulfate in common organic solvents. Diisopropyl sulfate is a reactive
chemical intermediate, and knowledge of its solubility is crucial for its safe handling, application
in synthesis, and for the development of purification processes. This document collates
available qualitative solubility data, outlines a general experimental protocol for quantitative
solubility determination, and presents a visual workflow to guide laboratory practice. Due to a
lack of publicly available quantitative data, this guide emphasizes the need for experimental
determination of solubility for specific applications and provides the framework for such
investigations.

Introduction

Diisopropyl sulfate (DIPS) is an organic compound with the chemical formula CeH1404S. It is
primarily known as an intermediate in the production of isopropanol. Its high reactivity as an
alkylating agent makes it a compound of interest in various chemical syntheses. However, this
reactivity, particularly its hydrolysis in the presence of water to form isopropanol and sulfuric
acid, complicates its handling and necessitates a thorough understanding of its behavior in
different solvent systems.[1] This guide addresses the critical aspect of its solubility in common
organic solvents, a key parameter for its use in research and development.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1214918?utm_src=pdf-interest
https://www.benchchem.com/product/b1214918?utm_src=pdf-body
https://www.benchchem.com/product/b1214918?utm_src=pdf-body
https://www.benchchem.com/product/b1214918?utm_src=pdf-body
https://cymitquimica.com/cas/2973-10-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physical and Chemical Properties

A summary of the key physical and chemical properties of diisopropyl sulfate is provided

below.

Property Value Reference
CAS Number 2973-10-6 [1]
Molecular Formula CeH1404S [2]
Molecular Weight 182.24 g/mol [2]
Appearance Colorless to pale yellow liquid [1][3]

Odor Sharp [3]

Boiling Point 94 °C at 7 mmHg [4]

Melting Point -19 °C [4]

Density 1.10 g/cm3 [3]

Solubility of Diisopropyl Sulfate

Detailed quantitative solubility data for diisopropyl sulfate in a range of common organic

solvents is not readily available in published literature. The information that exists is primarily

qualitative.

Qualitative Solubility Data

The following table summarizes the available qualitative information on the solubility of

diisopropyl sulfate.
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Solvent Solubility References
Water Slightly soluble (0.5%) [3114]

Alcohol (general) Miscible [3]

Ether (general) Miscible [3]
Chloroform Sparingly soluble [31[5]
Methanol Sparingly soluble [3][5]

Other Organic Solvents Soluble [1]

It is important to note that terms like "miscible," "sparingly soluble," and "soluble" are qualitative

and the actual solubility can vary with temperature and the presence of impurities. For precise
applications, experimental determination of solubility is highly recommended.

Experimental Protocol for Solubility Determination

While a specific, published experimental protocol for the determination of diisopropyl sulfate
solubility was not identified, a generalized methodology can be established based on standard
laboratory practices for determining the solubility of a liquid in an organic solvent.[6][7][8]

Materials and Equipment
» Diisopropyl sulfate (high purity)

o Selected organic solvents (analytical grade)

e Analytical balance

o Thermostatically controlled shaker or magnetic stirrer with heating/cooling capabilities
» Calibrated flasks

o Syringes and filters (chemically resistant)

o Analytical instrumentation for quantification (e.g., Gas Chromatography with a Flame
lonization Detector - GC-FID, or High-Performance Liquid Chromatography - HPLC)
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Generalized Procedure

e Preparation of Saturated Solutions:

o Add an excess amount of diisopropyl sulfate to a known volume of the selected organic
solvent in a sealed, calibrated flask.

o Equilibrate the mixture at a constant, controlled temperature using a thermostatic shaker
or stirrer. The time required to reach equilibrium should be determined experimentally
(e.g., by taking measurements at different time points until the concentration of the solute
in the solvent remains constant). A minimum of 24 hours is often recommended.

e Phase Separation:
o Once equilibrium is reached, allow the mixture to settle.

o Carefully withdraw a known volume of the supernatant (the saturated solution) using a
syringe. It is crucial to avoid disturbing the undissolved phase.

o Filter the withdrawn sample to remove any suspended microdroplets of the undissolved
solute.

e Quantification:

o

Prepare a series of standard solutions of diisopropyl sulfate in the same solvent with
known concentrations.

o

Analyze the standard solutions using a suitable analytical technique (e.g., GC-FID or
HPLC) to generate a calibration curve.

o

Analyze the filtered saturated solution under the same conditions.

[¢]

Determine the concentration of diisopropyl sulfate in the saturated solution by comparing
its analytical response to the calibration curve.

o Data Reporting:
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o Express the solubility in standard units, such as grams per 100 mL of solvent ( g/100 mL)
or moles per liter (mol/L), at the specified temperature.

Visualized Experimental Workflow

The following diagram illustrates the generalized workflow for the experimental determination of
the solubility of diisopropyl sulfate in an organic solvent.
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Caption: Generalized workflow for determining the solubility of diisopropyl sulfate.

Safety Considerations
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Diisopropyl sulfate is a hazardous substance and should be handled with appropriate safety
precautions in a well-ventilated fume hood. It is harmful if swallowed or in contact with skin,
causes severe skin burns and eye damage, and is suspected of causing cancer.[9] Always
consult the Safety Data Sheet (SDS) before use and wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat.

Conclusion

While there is a general understanding that diisopropyl sulfate is soluble in many organic
solvents, precise quantitative data is lacking in the public domain. This guide has summarized
the available qualitative information and presented a generalized experimental workflow for
researchers to determine the solubility of diisopropyl sulfate in solvents relevant to their
specific applications. The provided workflow and safety information are intended to facilitate the
safe and effective use of this important chemical intermediate in a laboratory setting. Further
research to establish a comprehensive, quantitative solubility profile of diisopropyl sulfate in a
wide range of organic solvents would be a valuable contribution to the chemical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Common Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214918#solubility-of-diisopropyl-sulfate-in-common-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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